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Compound of Interest

Compound Name: Butyl benzenesulfonate

Cat. No.: B138820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of butyl benzenesulfonate. It is intended to be a valuable resource for researchers,
scientists, and professionals involved in drug development and other scientific disciplines
where this compound may be of interest.

Chemical Identity and Structure

Butyl benzenesulfonate is an organic compound with the chemical formula C10H1403S.[1][2]
[3] It is an ester of benzenesulfonic acid and butanol. The structure consists of a phenyl group
attached to a sulfonyl group, which is in turn bonded to a butoxy group. Several isomers exist
depending on the structure of the butyl group: n-butyl, sec-butyl, isobutyl, and tert-butyl
benzenesulfonate. The properties of these isomers can vary significantly.

The molecular structure of butyl benzenesulfonate is characterized by the presence of both a
polar sulfonate group and nonpolar phenyl and butyl groups, giving the molecule amphiphilic
properties. This structural feature influences its solubility and reactivity.

Below is a diagram illustrating the general synthesis workflow for a substituted benzenesulfonic
acid, which is a precursor to butyl benzenesulfonate esters.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b138820?utm_src=pdf-interest
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H14O3S/c1-2-3-9-13-14(11%2C12)10-7-5-4-6-8-10/h4-8H%2C2-3%2C9H2%2C1H3
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-benzenesulfonate
https://www.glppharmastandards.com/product-details/Butyl-Benzenesulfonate
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://www.benchchem.com/product/b138820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for a Substituted Benzenesulfonic Acid
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Caption: General synthesis workflow for a substituted benzenesulfonic acid.

Physicochemical Properties

The physical and chemical properties of butyl benzenesulfonate are summarized in the table
below. It is important to note that specific values can vary between different isomers.
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Property Value Source
Molecular Formula C10H1403S [11121[3]
Molecular Weight 214.28 g/mol [1][2]13]
Colorless to light yellow solid
Appearance o [4]
or liquid

Varies with isomer; tert-butyl

Melting Point isomer is a solid at room
temperature
Boiling Point Not specified

1.145-1.152 g/cm? (for N-butyl
Density benzenesulfonamide, arelated  [4]

compound)

Soluble in polar organic
N solvents (e.g., ethanol,
Solubility o ) [4]
chloroform); slightly soluble in

water

Experimental Protocols
Synthesis of 4-tert-Butylbenzenesulfonic Acid

A common precursor for the corresponding ester is the sulfonic acid. The following protocol
describes the synthesis of 4-tert-butylbenzenesulfonic acid.

Materials:

tert-butylbenzene

Fuming sulfuric acid (oleum)

Sodium bicarbonate

Sodium chloride
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o Water

e Ice

Procedure:

 In a round-bottomed flask, slowly add 45 mL of fuming sulfuric acid to 40 grams of tert-
butylbenzene over 20 minutes. Maintain the temperature below 25°C with frequent shaking.

[516]

 After the addition is complete, slowly heat the mixture to 80°C with constant stirring until the
oil layer of tert-butylbenzene is completely dissolved.[5][6]

e Pour the reaction mixture into 300 mL of water.

o Carefully neutralize the acid partially by adding 15 grams of sodium bicarbonate.[6]

« Filter the solution to remove any solid impurities.

o To precipitate the sodium salt of 4-tert-butylbenzenesulfonic acid, add 30 grams of sodium
chloride and heat until it dissolves.[6]

e Cool the solution thoroughly in an ice bath to crystallize the product.

o Collect the crystalline product by filtration and wash it with a saturated sodium chloride
solution.[5][6]

o Dry the sodium 4-(tert-butyl)benzenesulfonate salt. The free acid can be obtained by
neutralization with a stoichiometric amount of a strong acid followed by extraction.[5][6]

The following diagram illustrates the logical workflow for the synthesis of 4-tert-
butylbenzenesulfonic acid.
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Logical Workflow for the Synthesis of 4-tert-Butylbenzenesulfonic Acid
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Caption: Logical workflow for the synthesis of 4-tert-butylbenzenesulfonic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b138820?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity and Applications

Benzenesulfonic acids and their esters are versatile reagents in organic synthesis. They can
undergo a variety of reactions, including the formation of sulfonamides, sulfonyl chlorides, and
other esters. The sulfonation reaction itself is reversible at temperatures above 220°C.[7]

Butyl benzenesulfonate, like other alkyl sulfonates, can act as an alkylating agent.[8] This
reactivity is due to the sulfonate group being a good leaving group, facilitating nucleophilic
substitution reactions at the butyl group. This property makes them useful in the synthesis of
various organic molecules, including pharmaceuticals and agrochemicals.

Safety Information

Butyl benzenesulfonate should be handled with care in a laboratory setting. It may be
irritating to the skin, eyes, and respiratory system.[8] Appropriate personal protective
equipment (PPE), such as gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or under a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Butyl Benzenesulfonate:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138820#butyl-benzenesulfonate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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